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Compound of Interest

Compound Name: MR10

Cat. No.: B1577354

Following a comprehensive review of publicly available information, it has been determined that
"MR10" does not correspond to a singular, identifiable drug or therapeutic research compound.
Instead, the designation "MR10" is utilized across a diverse and unrelated array of scientific,
industrial, and commercial domains. This multiplicity of uses makes it unfeasible to provide a
consolidated, in-depth technical guide on "MR10" as a specific therapeutic agent.

The term "MR10" has been identified in numerous distinct contexts, including:
o Biomedical Research and Biotechnology:

o Bacteriophage Therapy: "MR10" refers to a specific bacteriophage, Staphylococcus phage
MR10, which has been investigated for its potential in combating antibiotic-resistant
bacteria, particularly in wound healing contexts.[1][2][3]

o Antimicrobial Peptides: The designation is also used for "enterocin MR10," a type of
bacteriocin produced by Enterococcus faecalis with antimicrobial properties.[4]

o Monoclonal Antibodies: In immunology, "MR10-2" is the clone name for a monoclonal
antibody that targets the mouse T-cell receptor (TCR) V beta 9 chain.[5]

o Gene Expression Analysis: "MF10/MR10" are designations for primers used to identify the
expression of MAGE A1-10 genes in cancer research.[6]
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o Nanoparticle Formulations: In drug delivery research, "MR10" has been used to denote a
specific mass ratio formulation of layered double hydroxide nanoparticles for nucleic acid
delivery.[7]

o Clinical Isolate Identification: The term has been used to identify a clinical isolate of
Methicillin-resistant Staphylococcus aureus (MRSA) in a study on the effects of a green
tea catechin.[8]

» Materials Science and Industry:

o Plastics and Polymers: "MR10" is a product name for a low-density polyethylene (LDPE)
grade, as well as a polypropylene homopolymer grade.[9][10][11][12]

o Asphalt Modification: In civil engineering, "MR10" refers to a recycled plastic product
designed to enhance the fracture resistance of asphalt.[13][14][15]

e Medical Devices:

o The "Graeshy Medical Model MR10" is an infant respiration monitor that has been subject
to clinical evaluation.[16]

o Computational Chemistry:

o In theoretical studies of molecular structures, "MR10" has been used as a label for a
specific model radical of molecules like ethylene glycol and azathioprine.[17][18]

 Clinical Research and Methodology:

o The abbreviation "MR" can stand for Mendelian Randomization, a method in genetic
epidemiology, and "MR10" has appeared in this context.[19]

o In the context of medical imaging, "MR10" has been used as an identifier for a phantom in
an MRI clinical trial.[20]

Given the wide-ranging and unrelated applications of the term "MR10," it is not possible to
generate a technical guide or whitepaper on a single "MR10" therapeutic compound as
requested. The available information does not point to any early-stage drug with this

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1577354?utm_src=pdf-body
https://www.mdpi.com/1999-4923/12/12/1219
https://www.mdpi.com/2079-6382/12/3/519
https://www.benchchem.com/product/b1577354?utm_src=pdf-body
https://www.specialchem.com/plastics/product/mocom-compounds-altech-pp-h-b-4910-500-mr10
https://www.specialchem.com/plastics/product/versalis-eni-group-riblene-mr10
https://www.bpfonline.co.uk/downloads/m-05010-wnldpe0010004_-__riblene_mr_10_ter_hell.pdf
https://www.campusplastics.com/campus/en/datasheet/ALTECH+PP-H+B+4910500+MR10/MOCOM+Compounds+GmbH+%26+Co.+KG/5/93276d86
https://www.benchchem.com/product/b1577354?utm_src=pdf-body
https://www.mdpi.com/2673-4109/6/2/17
https://cait.rutgers.edu/wp-content/uploads/2020/08/cait-utc-reg-37-final.pdf
https://www.researchgate.net/figure/MR6-and-MR10-research-publications_tbl1_344705908
https://www.benchchem.com/product/b1577354?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/3910837/
https://www.benchchem.com/product/b1577354?utm_src=pdf-body
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.5078895/7655558/020023_1_online.pdf
https://dergipark.org.tr/en/download/article-file/797587
https://www.benchchem.com/product/b1577354?utm_src=pdf-body
https://www.medrxiv.org/content/10.1101/2020.07.14.20153726v1.full.pdf
https://www.benchchem.com/product/b1577354?utm_src=pdf-body
http://amos3.aapm.org/abstracts/pdf/127-35575-418554-125543-1578484658.pdf
https://www.benchchem.com/product/b1577354?utm_src=pdf-body
https://www.benchchem.com/product/b1577354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

designation in the public domain. Further clarification on the specific scientific or therapeutic
context of "MR10" would be necessary to provide a more targeted and relevant response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bacteriophage-Delivering Hydrogels: Current Progress in Combating Antibiotic Resistant
Bacterial Infection - PMC [pmc.ncbi.nim.nih.gov]

e 2. mdpi.com [mdpi.com]
e 3. academic.oup.com [academic.oup.com]
o 4. researchgate.net [researchgate.net]

e 5. TCR V beta 9 Monoclonal Antibody (MR10-2), eFluor™ 450 (48-5823-80)
[thermofisher.com]

o 6. researchgate.net [researchgate.net]

e 7. mdpi.com [mdpi.com]

e 8. mdpi.com [mdpi.com]

e 9. specialchem.com [specialchem.com]

e 10. specialchem.com [specialchem.com]

e 11. bpfonline.co.uk [bpfonline.co.uk]

e 12. CAMPUSplastics | datasheet [campusplastics.com]
e 13. mdpi.com [mdpi.com]

e 14. cait.rutgers.edu [cait.rutgers.edu]

e 15. researchgate.net [researchgate.net]

» 16. Infant respiration monitoring--evaluation of a simple home monitor - PubMed
[pubmed.ncbi.nim.nih.gov]

e 17. pubs.aip.org [pubs.aip.org]
» 18. dergipark.org.tr [dergipark.org.tr]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1577354?utm_src=pdf-body
https://www.benchchem.com/product/b1577354?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7911734/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7911734/
https://www.mdpi.com/1999-4915/12/2/235
https://academic.oup.com/femsre/article/45/5/fuab019/6204673
https://www.researchgate.net/figure/Antimicrobial-activities-of-MR10-enterocins-concentrated-by-CM-25-chromatography-and_tbl1_7030527
https://www.thermofisher.com/antibody/product/TCR-V-beta-9-Antibody-clone-MR10-2-Monoclonal/48-5823-80
https://www.thermofisher.com/antibody/product/TCR-V-beta-9-Antibody-clone-MR10-2-Monoclonal/48-5823-80
https://www.researchgate.net/figure/This-figure-shows-the-position-of-MF10-MR10-and-MF10-MR12-primers-based-on-the-sequences_fig1_351103868
https://www.mdpi.com/1999-4923/12/12/1219
https://www.mdpi.com/2079-6382/12/3/519
https://www.specialchem.com/plastics/product/mocom-compounds-altech-pp-h-b-4910-500-mr10
https://www.specialchem.com/plastics/product/versalis-eni-group-riblene-mr10
https://www.bpfonline.co.uk/downloads/m-05010-wnldpe0010004_-__riblene_mr_10_ter_hell.pdf
https://www.campusplastics.com/campus/en/datasheet/ALTECH+PP-H+B+4910500+MR10/MOCOM+Compounds+GmbH+%26+Co.+KG/5/93276d86
https://www.mdpi.com/2673-4109/6/2/17
https://cait.rutgers.edu/wp-content/uploads/2020/08/cait-utc-reg-37-final.pdf
https://www.researchgate.net/figure/MR6-and-MR10-research-publications_tbl1_344705908
https://pubmed.ncbi.nlm.nih.gov/3910837/
https://pubmed.ncbi.nlm.nih.gov/3910837/
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.5078895/7655558/020023_1_online.pdf
https://dergipark.org.tr/en/download/article-file/797587
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 19. medrxiv.org [medrxiv.org]
e 20. amos3.aapm.org [amos3.aapm.org]

e To cite this document: BenchChem. ['MR10": A Term with Multiple Identities in Scientific and
Commercial Sectors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577354#early-research-findings-on-mr10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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